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Compound of Interest |

2-(2,4-Dichlorophenyl)-1,3-
Compound Name: ,
dioxolane
CAS No.: 7144-98-1
Cat. No.: B3056438
- J

Executive Summary & Immediate Directive

2-(2,4-Dichlorophenyl)-1,3-dioxolane (CAS: 7144-98-1) is a halogenated cyclic acetal used
primarily as an intermediate in fungicide synthesis (e.g., Propiconazole).

CRITICAL DISPOSAL STATUS: [HALOGENATED ORGANIC WASTE] [POTENTIAL
PEROXIDE FORMER] [ACID-SENSITIVE ACETAL]

Do NOT dispose of this compound down the drain. Do NOT mix with non-halogenated solvents
(e.g., acetone, ethanol) or acidic waste streams.

This guide provides a self-validating protocol to ensure compliance with RCRA (USA) and EC
(Europe) waste directives, prioritizing the prevention of uncontrolled hydrolysis and incineration
compliance.

Chemical Profile & Hazard Identification

Understanding the molecular behavior of this compound is the foundation of safety. It is not
merely a "solvent”; it is a functionalized acetal.
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Property Specification Operational Implication

Use for waste manifesting and
CAS Number 7144-98-1 , _
inventory tracking.

Acetal Linkage: Unstable in
acid; hydrolyzes to 2,4-
. . . dichlorobenzaldehyde.Aryl
Structure Cyclic Acetal with Aryl Halide ) ) i
Halide: Requires high-
temperature incineration with

HCI scrubbing.

Combustible. Treat as Class

1B liquid, but segregate as
Flash Point >100°C (Estimated)* : ared

Flammable Waste for

incineration.

The dioxolane ring can form
Reactivity Peroxide Former (Class C) peroxides upon prolonged air

exposure.

Likely H411 (Toxic to aquatic
Toxicity Irritant / Aquatic Toxin life). Must be prevented from

entering water tables.

*Note: While the parent 1,3-dioxolane is highly flammable (Flash point 2°C), the heavy
dichlorophenyl substitution significantly lowers volatility and raises the flash point.

Pre-Disposal Stabilization (The Self-Validating System)

Before moving the container to the waste stream, you must validate its stability. This
"Gatekeeper" step prevents accidents in the central waste storage area.

Step A: The Peroxide Check (Mandatory for containers >6 months
old)

Dioxolanes are susceptible to autoxidation.
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 Visual Inspection: Check for crystal formation around the cap or in the liquid. If crystals are
present, STOP. Do not touch. Contact EHS for remote detonation/stabilization.

o Test: Use a standard starch-iodide strip or commercial peroxide test strip.
o Result <10 ppm: Safe to dispose.[1]

o Result > 10 ppm: Treat with ferrous sulfate or sodium metabisulfite solution to reduce
peroxides before bulking.

Step B: pH Verification (The Hydrolysis Lock)

Why? This compound is an acetal. If you pour it into a drum containing acidic waste (e.g.,
waste from an acid chloride reaction), it will hydrolyze, releasing 2,4-dichlorobenzaldehyde and
ethylene glycol. This reaction can generate heat and pressure.[2]

o Test: Dip a pH strip into the waste container.

o Action: Ensure the receiving waste stream is Neutral (pH 6-8) or Basic (pH 8-10). Never add
to Acidic waste (pH < 4).

Disposal Decision Logic

The following decision tree dictates the segregation logic. This prevents the costly
contamination of non-halogenated waste streams and ensures safety.
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Waste: 2-(2,4-Dichlorophenyl)-1,3-dioxolane

1. Peroxide Test Required?
(Container >6 months old)

Positive (>10ppm)

Neutralize Peroxides

(Ferrous Sulfate) Negative

2. Check Receiving Drum pH
(Must be pH > 6)

Receiving Drum is Acidic \ Receiving Drum is Neutral/Basic

STOP: Do Not Mix.

Select Neutral/Basic Stream. £ SR eRID e Catagy

Contains CI/F/Br |Avoid (Cost/Compliance Issue) \Avoid (Safety Issue)

CORRECT STREAM: INCORRECT STREAM: INCORRECT STREAM:

Halogenated Organic Solvents Non-Halogenated Solvents Agqueous/Acidic Waste
(Incineration w/ Scrubber) (Fuels Blending) (Hydrolysis Risk)

Click to download full resolution via product page

Figure 1: Segregation logic ensuring chemical stability and regulatory compliance.

Step-by-Step Disposal Protocol
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Phase 1: Collection & Segregation

o Container Selection: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid
metal cans if the material has degraded (potential HCI formation).

o Labeling: Affix a hazardous waste tag immediately.
o Constituents: "2-(2,4-Dichlorophenyl)-1,3-dioxolane"[3][4][5]
o Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated

o Warning: Write "DO NOT MIX WITH ACIDS" in the comments section.

Phase 2: Bulking (Laboratory Scale)

« Verify the receiving carboy is designated for Halogenated Solvents.

o Compatibility Check: Ensure the carboy does not contain strong mineral acids (H2S0a4, HCI)
or strong oxidizers (HNO3).

» Transfer: Pour slowly using a funnel. Use a fume hood to capture vapors.

e Log: Record the volume added on the waste log sheet.

Phase 3: Final Destruction (Facility Level)

e Method: High-temperature incineration (>1100°C) with a residence time >2 seconds.

» Requirement: The facility must be equipped with wet scrubbers to neutralize the Hydrogen
Chloride (HCI) gas generated during combustion.

e Prohibition: Do not send to "Fuel Blending" or cement kilns unless they are specifically
permitted for halogenated loads (most are not).

Emergency Spill Response

In the event of a spill (>100 mL), follow this containment workflow.
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5. Labeling
‘Debris contaminated with
Halogenated Organics'

1. Alert & Evacuate 2. Don PPE 3. Containment
(Vapors may be irritating) (Nitrile Gloves, Goggles, Lab Coat) Use Absorbent Pads/Vermiculite

4. Cleanup
Scoop into sealable bag

Click to download full resolution via product page

Figure 2: Immediate response workflow for laboratory spills.

Regulatory Compliance Codes

Jurisdiction Regulation Code |/ Classification

Not P- or U-listed specifically.

Manage as D001 (if flash point
USA (EPA/RCRA) 40 CFR 261 <60°C) or generally as

Halogenated Solvent Waste for

incineration.

07 07 03* (Organic
Europe (EWC) 2000/532/EC halogenated solvents, washing

liquids and mother liquors).

Likely UN 3082
(Environmentally hazardous
substance, liquid, n.o.s.) or UN

Transport (DOT) 49 CFR 1166 (Dioxolane) if pure and
flammable. Check specific
SDS for transport

classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

